molecular formula C22H26O6 B1669857 1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl- CAS No. 4440-92-0

1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl-

Cat. No. B1669857
CAS RN: 4440-92-0
M. Wt: 386.4 g/mol
InChI Key: SPBNPRXRUYBFDV-UHFFFAOYSA-N
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Description

1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl-, also known as 1,4-bis(3,4-dimethoxyphenyl),2,3-dimethylbutane-1,4-dione, is a chemical compound with the molecular formula C22H26O6 . It is a complex organic compound that can be synthesized from various precursors .


Synthesis Analysis

The synthesis of 1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl- involves several stages. The first stage involves the reaction of ethyl 3,4-dimethoxyphenyl ketone with potassium tert-butylate in tetrahydrofuran at 0 - 7°C for 0.25 hours under an inert atmosphere . The second stage takes place in tetrahydrofuran and N,N-dimethyl-formamide at 18°C for 0.283333 hours . The third stage involves the reaction of 2-bromo-1-(3,4-dimethoxyphenyl)propan-1-one in tetrahydrofuran and N,N-dimethyl-formamide at -70 - -55°C for 0.666667 hours .


Molecular Structure Analysis

The molecular structure of 1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl- is complex, with a molecular weight of 386.44 . It contains two 3,4-dimethoxyphenyl groups attached to a 1,4-butanedione core, with two methyl groups also attached to the butanedione core .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl- are complex and involve several stages . These reactions involve the use of various reagents and solvents, and the conditions under which these reactions take place are carefully controlled to ensure the correct product is formed .

properties

IUPAC Name

1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethylbutane-1,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26O6/c1-13(21(23)15-7-9-17(25-3)19(11-15)27-5)14(2)22(24)16-8-10-18(26-4)20(12-16)28-6/h7-14H,1-6H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPBNPRXRUYBFDV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(C)C(=O)C1=CC(=C(C=C1)OC)OC)C(=O)C2=CC(=C(C=C2)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601197278
Record name 1,4-Bis(3,4-dimethoxyphenyl)-2,3-dimethyl-1,4-butanedione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601197278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

386.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Butanedione, 1,4-bis(3,4-dimethoxyphenyl)-2,3-dimethyl-

CAS RN

4440-92-0
Record name 1,4-Bis(3,4-dimethoxyphenyl)-2,3-dimethyl-1,4-butanedione
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4440-92-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,4-Bis(3,4-dimethoxyphenyl)-2,3-dimethyl-1,4-butanedione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601197278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To 100 ml of liquid NH3 and 100 mg FeCl3, 1 g of sodium was added and stirred for 1 hr at -40° C. To that 7.7 g of 3,4-dimethoxypropiophenone was added and stirred for 1/2 hr. Eleven g of α-bromo-3,4-dimethoxypropiophenone was then added and stirring continued for 11/2 hrs. At this point, 11 g of ammonium chloride and 200 ml of methylene chloride was added and the temperature allowed to rise to room temperature. Filtration, evaporation and crystalization of the residue from methanol gave 14.5 g of racemic-2,3-bis(3,4-dimethoxybenzoyl)butane as a white solid. NMR (CDCl3) δ1.32(6H, d, J=7Hz), 3.92 and 3.94 (6H each, s, OCH3, 6.8-7.8 (6H, ArH); m.p. 141°-142° C.
[Compound]
Name
liquid
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
FeCl3
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
7.7 g
Type
reactant
Reaction Step Two
[Compound]
Name
α-bromo-3,4-dimethoxypropiophenone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
11 g
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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